1-(3,4-Difluorophenyl)-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C15H13F2N
• Molecular Weight: 245.27 g/mol
• IUPAC Name: 1-(3,4-difluorophenyl)-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C15H13F2N/c16-13-6-5-11(9-14(13)17)15-12-4-2-1-3-10(12)7-8-18-15/h1-6,9,15,18H,7-8H2
• InChI Key: UQCVZTDYCKMIRN-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C2=CC=CC=C21)C3=CC(=C(C=C3)F)F

Description

1-(3,4-Difluorophenyl)-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C15H13F2N and its molecular weight is 245.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1-(3,4-difluorophenyl)-3,4-dihydroisoquinoline (1.34 g, 5.51 mmol) in 20 mL of MeOH, sodium borohydride (0.4366 g, 11.5 mmol) was added. The mixture was stirred for 1 h. MeOH was evaporated and the residue was partitioned between EtOAc and saturated aqueous sodium bicarbonate. The aqueous phase was extracted with EtOAc. The combined organic phases were washed with water and saturated aqueous sodium chloride. The organic phase was dried over sodium sulfate, filtered and concentrated in vacuo to afford a white solid. The crude product was purified by silica gel chromatography (0-5% iso-propanol (with 10% ammonium hydroxide) in CHCl3) to afford the title compound as a white solid. 1H NMR (300 MHz, CHLOROFORM-d) δ ppm 6.99-7.22 (m, 6H) 6.74 (d, J=7.60 Hz, 1H) 5.08 (s, 1H) 3.18-3.32 (m, 1H) 2.96-3.18 (m, 2H) 2.76-2.90 (m, 1H).